Potassium sulfate

• IUPAC Name: dipotassium;sulfate
• InChI: InChI=1S/2K.H2O4S/c;;1-5(2,3)4/h;;(H2,1,2,3,4)/q2*+1;/p-2
• InChI Key: OTYBMLCTZGSZBG-UHFFFAOYSA-L
• Canonical SMILES: [O-]S(=O)(=O)[O-].[K+].[K+]
• Molecular Formula: K2SO4, K2O4S
• Related CAS: 7646-93-7 (potassium-H2SO4[1:1])
• DSSTOX Substance ID: DTXSID6029701
• Molecular Weight: 174.26 g/mol
• Physical Description: Dry Powder; Liquid; NKRA; Other Solid; Pellets or Large Crystals, Colourless or white crystals or crystalline powder, Colorless or white odorless solid; [Merck Index] Colorless crystalline solid; [MSDSonline], COLOURLESS-TO-WHITE CRYSTALS.
• Boiling Point: 1689 °C
• Solubility: Freely soluble in water, insoluble in ethanol, ITS SOLUBILITY IN WATER IS DECR BY KCL OR (NH4)2SO4, 1 G DISSOLVES IN: 8.3 ML WATER, 4 ML BOILING WATER, 75 ML GLYCEROL; PRACTICALLY INSOL IN SATURATED SOLN OF AMMONIUM SULFATE; INSOL IN ALC, INSOL IN ACETATE, CARBON DISULFIDE, Solubility in water, g/100ml at 25 °C: 12
• Density: 2.66, 2.66 g/cm³
• Mechanism of Action: Potassium is the major cation (positive ion) inside animal cells, while sodium is the major cation outside animal cells. The concentration differences of these charged particles causes a difference in electric potential between the inside and outside of cells, known as the membrane potential. The balance between potassium and sodium is maintained by ion pumps in the cell membrane. The cell membrane potential created by potassium and sodium ions allows the cell generate an action potential—a "spike" of electrical discharge. The ability of cells to produce electrical discharge is critical for body functions such as neurotransmission, muscle contraction, and heart function. Potassium is also an essential mineral needed to regulate water balance, blood pressure and levels of acidity.
• Color/Form: COLORLESS OR WHITE CRYSTALS, OR WHITE GRANULES OR POWDER, COLORLESS, RHOMBIC OR HEXAGONAL CRYSTALS
• CAS RN: 7778-80-5
• Melting Point: 1067 °C

Description

Potassium sulfate (K2SO4) is an inorganic compound, a non-flammable white crystalline salt which is soluble in water. It is most commonly used as a fertilizer for plants that require high amounts of potassium and sulfur. It occurs naturally in volcanic lava and salt lakes.

Molecular Structure Analysis

Potassium sulfate has a molecular weight of approximately 174.26 g/mol. Out of the four oxygen atoms bound to the sulfur atom, two are linked with double bonds and the remaining two with single bonds.

Chemical Reactions Analysis

Potassium sulfate can react with lead nitrate to form lead sulfate and potassium nitrate. It can also react with sulfuric acid to form potassium hydrogen sulfate.

Physical And Chemical Properties Analysis

Potassium sulfate is a colorless to white crystalline powder or crystals. It is odorless and has a bitter, hard, saline-like taste. It is highly soluble in water, but its solubility decreases with an increase in temperature.

Scientific Research Applications

• Agricultural Applications :

  • Potassium sulfate significantly improves the yield and quality of crops such as tobacco, cotton, and rice. Foliar application of potassium sulfate enhances disease resistance and promotes growth in tobacco (Wang Jia-mi, 2015).
  • It is effective in mitigating salt-induced adverse effects on crops like sunflower, enhancing their growth, yield, and biochemical attributes (M. Akram, M. Ashraf, N. Akram, 2009).
  • Potassium sulfate application on groundnut crop grown in sandy soil conditions increases yield, improves soil properties, and enhances nutrient uptake (M. Awaad, Azza. R. Ahmed, A. Mohamedin, 2010).

• Production Processes :

  • The production of potassium sulfate can be enhanced through processes such as crystallization with ammonia and selective precipitation. These methods offer advantages like thermal energy saving and high efficiency (Liu Hui, 2000).
  • Potassium sulfate can also be produced from potassium hydrosulfate solutions using alcohols, offering a chloride-free alternative for multicomponent fertilizers (A. Mientka, B. Grzmil, M. Tomaszewska, 2008).

• Environmental and Other Applications :

  • Potassium sulfate plays a role in laser-induced damage studies, showing potential as a material for optical applications (Li Liang, Zhao Xian, Sun Xun, Sun Xueqin, 2006).
  • It is used in hydroponic systems, where its sedimentation can be controlled using non-chemical treatment methods (A. Korzhakov, S. Oskin, Svetlana A. Korzhakova, 2019).

Safety And Hazards

Potassium sulfate is classified as stable, can cause severe gastrointestinal irritation if swallowed in large doses. The substance is toxic to the lungs and mucous membranes. Repeated or prolonged exposure to the substance may cause damage to these organs.

Future Directions

Potassium sulfate demand is on an upward trend, with Asia Pacific consuming half of the world total. As expected, potassium sulfate supply will grow along with demand stimulated by an increase of fertilizers needs from the agriculture sector.

Synthesis routes and methods I

Procedure details

Ammonium sulfate solution was reacted with an equimolar amount of potassium chloride at about 20° C. and in the absence of free ammonia. The resulting washed potassium sulfate contained about 2.06% weight percent ammonium, while the resulting solution (mother liquor) contained about 4.85 weight percent dissolved sulfate. It was believed that the ammonium contained within the potassium sulfate most likely resulted from the co-precipitation of ammonium sulfate and potassium sulfate.

Synthesis routes and methods II

Procedure details

As a general process of producing potassium sulfate, there is known such a process that, as is shown by the reaction formulae (1) and (2), potassium chloride is reacted with sulfuric acid to obtain potassium sulfate through potassium bisulfate and hydrogen chloride as a by-product.

Synthesis routes and methods III

Procedure details

the potassium cryolite is sucked out and then fed into a rotary reaction kettle together with concentrated sulfuric acid, hydrogen fluoride gas as well as potassium sulfate and potassium aluminum sulfate are generated by reaction in the rotary reaction kettle, and the hydrogen fluoride gas is collected and then dissolved in water to obtain hydrofluoric acid; the solid mixture of potassium sulfate and potassium aluminum sulfate is crushed and then dissolved in water, potassium hydroxide is added for the purpose of reaction, and potassium sulfate aqueous solution is obtained after solid aluminum hydroxide is separated; the chemical reactions involved are as follows:

Synthesis routes and methods IV

Procedure details

0.70 tons of boric acid or 0.39 tons of boric anhydride is put in a reaction kettle, which is then added with 4.5 tons of hydrofluoric acid with the mass percent of 20% for reaction at 100° C. to generate fluoboric acid; the fluoboric acid is added with 3.5 tons of potassium sulfate aqueous solution with the mass percent of 30% for reaction to generate potassium fluoborate precipitates, the potassium fluoborate precipitates are centrifuged, bleached and dried to obtain 1.26 tons of potassium fluoborate; 2.2 tons of hydrofluoric acid with the volume fraction of 30% is added to 1.5 tons of titanium-iron concentrate powder for complete reaction at 120° C. to generate fluotitanic acid, and the fluotitanic acid, after being cooled, is added with 4 tons of potassium sulfate aqueous solution with the mass percent of 30% for complete reaction to generate potassium fluotitanate precipitates, the potassium fluotitanate precipitates are centrifuged, bleached and dried to obtain potassium fluotitanate, and 1.2 tons of potassium fluotitanate is weighed from the obtained potassium fluotitanate; 0.45 tons of aluminum is weighed based on reaction ratio and put in a reactor, argon is fed into the reactor after evacuation, the reactor is heated up to 700° C. and then added with the mixture of 1.26 tons of potassium fluoborate and 1.2 tons of potassium fluotitanate in a manner of measurable flowing, rapid stirring is performed, and complete reaction is achieved 5 hours later so as to generate titanium boride and potassium cryolite; the molten liquid potassium cryolite is sucked out, cooled, crushed and weighed, and then quantitatively fed into a rotary reaction kettle together with the concentrated sulfuric acid which is added based on reaction ratio, reaction is performed within a temperature range from 400° C. to 500° C. to generate hydrogen fluoride gas as well as potassium aluminum sulfate and potassium sulfate, the hydrogen fluoride gas is collected and dissolved in water to obtain hydrofluoric acid, the mixture of the potassium aluminum sulfate and the potassium sulfate is crushed and then mixed with potassium hydroxide aqueous solution for reaction, and potassium sulfate solution is obtained after solid aluminum hydroxide is separated; the obtained hydrofluoric acid aqueous solution and potassium sulfate aqueous solution are recycled either for leaching titanium-iron concentrate to prepare potassium fluotitanate, or for leaching boric acid or boric anhydride to prepare potassium fluoborate.

Synthesis routes and methods V

Procedure details

One of the advantages of the present invention is, the present invention allows the recycling of perchloric acid. It can be recycled by treating the perchlorate salt with dilute sulphuric acid to yield potassium sulfate and perchloric acid. The potassium sulphate can then be precipitated from the solution and filtered off. The potassium sulfate salt precipitate could be used as a fertilizer; whereas the filtrate, perchloric acid, could be re-used for the hydrolysis of cellulosic materials as set forth in the foregoing description. One of the advantages of the present invention is that the present invention allows the recycling of perchloric acid. It can be recycled by treating the potassium perchlorate salt with dilute sulphuric acid to yield potassium sulfate and perchloric acid. The potassium sulphate can then be precipitated from the solution and filtered off. The potassium sulfate salt precipitate could be used as a valuable fertilizer; whereas the filtrate, perchloric acid, could be re-used for the hydrolysis of cellulosic materials as set forth in the foregoing description.

Citations

Structure of potassium sulfate at temperatures from 296 K down to 15 K

K Ojima, Y Nishihata, A Sawada - Acta Crystallographica Section B …, 1995 - scripts.iucr.org

… of potassium sulfate below room temperature has not yet been reported. The purpose of the present work is to study the crystal structure of potassium sulfate … of potassium sulfate were …

Number of citations: 83 scripts.iucr.org

Rice bronzing in Nigeria caused by nutrient imbalances and its control by potassium sulfate application

M Yamauchi - Plant and Soil, 1989 - Springer

… Because pot experiments, conducted in the present study, indicated that the bronzing could be reduced by potassium sulfate application, such findings were tested in the field. …

Number of citations: 123 link.springer.com

Ternary systems. XIX. Calcium sulfate, potassium sulfate and water

AE Hill - Journal of the American Chemical Society, 1934 - ACS Publications

… The potassium sulfate used was … per liter of solution) to a boiling solution of potassium sulfate, of such … the potassium sulfate concentration and lower it, respectively, proved futile; it was …

Number of citations: 60 pubs.acs.org

Influence of potassium sulfate on faba bean yield and quality.

AM Mona, MA Sabah, AM Rehab - Australian Journal of Basic and …, 2011 - cabdirect.org

… to study the effect of potassium sulfate fertilizer on growth, yield … Potassium sulfate gave the highest level of protein content and … Potassium sulfate fertilizer caused slim increase in lysine, …

Number of citations: 54 www.cabdirect.org

Potassium sulfate and ammonium sulfate affect quality and quantity of camelina oil grown with different irrigation regimes

N Amiri-Darban, G Nourmohammadi, AHS Rad… - Industrial crops and …, 2020 - Elsevier

… irrigation regime × potassium sulfate × ammonium sulfate. … the ammonium sulfate and potassium sulfate fertilizers, while … conditions and treated with the potassium sulfate (75 kg ha -…

Number of citations: 30 www.sciencedirect.com

Effectiveness of potassium sulfate in mitigating salt-induced adverse effects on different physio-biochemical attributes in sunflower (Helianthus annuus L.)

MS Akram, M Ashraf, NA Akram - Flora-Morphology, Distribution, Functional …, 2009 - Elsevier

… To assess whether foliar application of K+S as potassium sulfate (K 2 SO 4 ) could alleviate the … Foliar application of potassium sulfate significantly improved growth, achene yield, …

Number of citations: 148 www.sciencedirect.com

Production of potassium sulfate from potassium hydrosulfate solutions using alcohols

A Mientka, B Grzmil, M Tomaszewska - Chemical Papers, 2008 - Springer

… Potassium sulfate is used to produce multicomponent fertilizers, free of chlorides. The desalting out of potassium sulfate … Potassium sulfate was obtained only by desalting out the 2.5 M …

Number of citations: 17 link.springer.com

Effects of sodium sulfate and potassium sulfate on the properties of calcium sulfoaluminate (CSA) cement based grouting materials

J Wang, Y Wang, J Yu, L Xu, M Li, J Cheng… - Construction and Building …, 2022 - Elsevier

… of sodium sulfate and potassium sulfate on the hydration … both sodium sulfate and potassium sulfate accelerated the … DLGM with sodium sulfate and potassium sulfate were found to be …

Number of citations: 10 www.sciencedirect.com

Structural crystallographic relation between sodium sulfate and potassium sulfate and some other synthetic sulfate minerals

ME Hilmy - American Mineralogist: Journal of Earth and …, 1953 - pubs.geoscienceworld.org

… Aphthitalite, a sodium potassium sulfate mineral, has … potassium sulfate proportions. X-ray methods reveal that at high temperatures close to fusion, sodium sulfate and potassium sulfate …

Number of citations: 36 pubs.geoscienceworld.org

High-Temperature Heat Contents of Aluminum Oxide, Aluminum Sulfate, Potassium Sulfate, Ammonium Sulfate and Ammonium Bisulfate1

CH Shomate, BF Naylor - Journal of the American Chemical …, 1945 - ACS Publications

… , potassium sulfate, ammonium sulfate and ammonium bisulfate. Method and Materials … For the aluminum oxide, aluminum sulfate, and potassium sulfate an unsealed capsule was …

Number of citations: 54 pubs.acs.org